2-Ethyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-ethyl-1-(3,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H21NO6/c1-5-23-18(12-10-15(26-2)20(28-4)16(11-12)27-3)17-19(24)13-8-6-7-9-14(13)29-21(17)22(23)25/h6-11,18H,5H2,1-4H3
• InChI Key: UEYJXYYLXYLBQM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(C2=C(C1=O)OC3=CC=CC=C3C2=O)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C22H21NO6
• Molecular Weight: 395.4 g/mol

Description

The compound “2-Ethyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom, and a chromeno ring, which is a fused ring system consisting of a benzene ring and a dihydrofuran ring. The molecule also contains a trimethoxyphenyl group, which is a phenyl ring substituted with three methoxy groups.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of the pyrrole and chromeno rings suggests that the compound may have interesting electronic and steric properties. The trimethoxyphenyl group could contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the pyrrole and chromeno rings, as well as the trimethoxyphenyl group. The pyrrole ring, being aromatic, might participate in electrophilic substitution reactions. The ether groups in the trimethoxyphenyl group could potentially undergo reactions with strong acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the overall charge distribution would influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Anti-Cancer Effects

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Anti-Fungal and Anti-Bacterial Properties

. .

Antiviral Activity

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Anti-Parasitic Agents

, indicating their potential as anti-parasitic agents.

Anti-Inflammatory Properties

, thereby expanding their therapeutic scope.

Anti-Alzheimer Properties

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Anti-Depressant Properties

.

Anti-Migraine Properties

.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Research into compounds with complex structures like this one could lead to the discovery of new materials with useful properties. In particular, the study of compounds containing pyrrole rings is an active area of research due to their presence in many biologically active compounds.

Mechanism of Action

Target of Action

The primary targets of this compound are proteins such as tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β . These proteins play crucial roles in various cellular processes, including cell division, protein folding, redox homeostasis, gene expression, signal transduction, drug resistance, and cell growth .

Mode of Action

This compound interacts with its targets by binding to their active sites, thereby inhibiting their functions . For instance, it inhibits tubulin polymerization, a critical process in cell division . It also down-regulates ERK2 protein and inhibits ERKs phosphorylation .

Biochemical Pathways

The compound affects several biochemical pathways. By inhibiting tubulin polymerization, it disrupts the mitotic spindle formation, leading to cell cycle arrest and apoptosis . By inhibiting Hsp90, it disrupts protein folding and degrades client proteins, leading to cell death . By inhibiting TrxR, it disrupts redox homeostasis, leading to oxidative stress and cell death .

Pharmacokinetics

The trimethoxyphenyl (tmp) group in its structure suggests that it may have good bioavailability and metabolic stability .

Result of Action

The compound’s action results in notable anti-cancer effects . It also shows promising anti-fungal and anti-bacterial properties, including activities against Helicobacter pylori and Mycobacterium tuberculosis . Furthermore, it has potential against viruses such as the AIDS virus, hepatitis C virus, and influenza virus .